Cas no 1807190-02-8 (Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate
• CAS No: 1807190-02-8
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 4980776
• Update Time: 2025-10-28

Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate

• Inchi： 1S/C13H14ClNO3/c1-3-18-13(16)6-9-4-11(17-2)5-10(8-15)12(9)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： BJUBQOMVJAYEBP-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate (CAS No. 1807190-02-8)

Ethyl 2-chloromethyl-3-cyano-5-methoxyphenylacetate (CAS No. 1807190-02-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its unique chloromethyl, cyano, and methoxy functional groups, serves as a versatile building block in the development of bioactive molecules. Its molecular structure, C13H14ClNO3, offers a balance of reactivity and stability, making it valuable for researchers exploring novel synthetic pathways.

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